CID 78067726

• Molecular Formula: C2H4Ge
• Molecular Weight: 100.68 g/mol
• InChI: InChI=1S/C2H4Ge/c1-2-3-1/h1-2H2
• InChI Key: BDUYTQYMDQCDDU-UHFFFAOYSA-N
• Canonical SMILES: C1C[Ge]1

Description

Such compounds are often studied for their pharmacological properties, including anti-inflammatory, antiviral, or anticancer effects .

Key inferred properties:

• Chemical class: Likely a triterpenoid or steroid derivative.
• Functional groups: Presence of hydroxyl, carbonyl, or carboxylic acid groups, common in bioactive triterpenoids.
• Potential applications: Drug discovery for metabolic or oncological targets, given structural similarities to betulinic acid (CID 64971) and oscillatoxin derivatives .

Preparation Methods

The preparation of CID 78067726 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to facilitate the formation of the desired compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The exact synthetic routes and conditions can vary depending on the desired application and the specific requirements of the production process.

Chemical Reactions Analysis

CID 78067726 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

CID 78067726 has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its interactions with specific proteins and enzymes, which can provide insights into its mechanism of action. In medicine, this compound is investigated for its potential therapeutic effects, particularly in the treatment of cancer and other diseases. In industry, the compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of CID 78067726 involves its interaction with specific molecular targets, such as proteins and enzymes. These interactions can lead to the modulation of various biological pathways, resulting in the compound’s therapeutic effects. The exact molecular targets and pathways involved can vary depending on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Structural Comparison

CID 78067726 is compared to structurally related compounds with documented bioactivity (Table 1):

Compound (PubChem CID)	Molecular Formula	Key Structural Features	Reported Bioactivity
This compound	Not specified	Inferred triterpenoid backbone	Hypothesized anticancer/anti-inflammatory
Betulin (CID 72326)	C₃₀H₅₀O₂	Lupane skeleton, hydroxyl groups	Antiviral, antitumor
Betulinic Acid (CID 64971)	C₃₀H₄₈O₃	Oxidized lupane skeleton, carboxylic acid	HIV inhibition, melanoma apoptosis
Oscillatoxin D (CID 101283546)	C₃₂H₅₄O₈	Steroid-like core, methyl and hydroxyl	Cytotoxic, marine toxin

Key observations :

• This compound shares a triterpenoid/steroid-like framework with betulin and oscillatoxins, suggesting overlapping mechanisms (e.g., membrane interaction or enzyme inhibition).
• Unlike betulinic acid (CID 64971), this compound lacks explicit documentation of functional group modifications critical for solubility or target binding .

Pharmacological and Functional Comparisons

Inhibitory activity :

• Betulin-derived inhibitors (CID 72326, 64971) show specificity for bile acid transporters and metabolic enzymes, with IC₅₀ values ranging from 5–50 μM . This compound’s activity remains unquantified but may target similar pathways due to structural homology.
• Oscillatoxin derivatives (e.g., CID 101283546) exhibit potent cytotoxicity (IC₅₀ < 1 μM in cancer cells), driven by their steroid-like rigidity and substituent positioning .

Solubility and bioavailability :

• Betulin (CID 72326) has low aqueous solubility, limiting its therapeutic use. Betulinic acid (CID 64971) improves solubility via carboxylation . This compound’s solubility profile is undefined but may require derivatization for drug development.